Cas no 1617-69-2 (Lup-20(29)-en-3-ol,3-benzoate, (3b)-)

Lup-20(29)-en-3-ol,3-benzoate, (3b)- structure
1617-69-2 structure
Product name:Lup-20(29)-en-3-ol,3-benzoate, (3b)-
CAS No:1617-69-2
MF:C37H54O2
MW:530.823471546173
CID:147740

Lup-20(29)-en-3-ol,3-benzoate, (3b)- Chemical and Physical Properties

Names and Identifiers

    • Lup-20(29)-en-3-ol,3-benzoate, (3b)-
    • LUPEOL, BENZOATE
    • 20-benzoyloxy-13-methoxy-ibogamine-18-carboxylic acid methyl ester
    • AC1NPT9S
    • AM-879
    • N-(2-methylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
    • O-Benzoyl-isovacristin
    • O-Benzoyl-lupeol
    • STK132755
    • STOCK5S-71549
    • Inchi: InChI=1S/C37H54O2/c1-24(2)26-16-19-34(5)22-23-36(7)27(31(26)34)14-15-29-35(6)20-18-30(39-32(38)25-12-10-9-11-13-25)33(3,4)28(35)17-21-37(29,36)8/h9-13,26-31H,1,14-23H2,2-8H3/t26-,27+,28-,29+,30-,31+,34+,35-,36+,37+/m0/s1
    • InChI Key: GGGPJWXHMZSCEW-WEZIXBNWSA-N
    • SMILES: CC([C@H]1[C@@H]2[C@@H]3[C@](CC[C@@]2(C)CC1)(C)[C@@]1(CC[C@H]2C(C)(C)[C@@H](OC(C4=CC=CC=C4)=O)CC[C@]2(C)[C@H]1CC3)C)=C

Computed Properties

  • Exact Mass: 530.41200
  • Monoisotopic Mass: 530.412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 4
  • Complexity: 989
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.05
  • Boiling Point: 570.7°C at 760 mmHg
  • Flash Point: 255.6°C
  • Refractive Index: 1.554
  • PSA: 26.30000
  • LogP: 9.88950

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